4-Methyl-3-propoxy-1H-1,2,4-triazol-5(4H)-one

Specification

• CAS No.: 145027-96-9
• Molecular Formula: C6H11N3O2
• Molecular Weight: 157.17 g/mol
• IUPAC Name: 4-methyl-3-propoxy-1H-1,2,4-triazol-5-one
• Standard InChI: InChI=1S/C6H11N3O2/c1-3-4-11-6-8-7-5(10)9(6)2/h3-4H2,1-2H3,(H,7,10)
• Standard InChI Key: HSOFIFZZCZLBFE-UHFFFAOYSA-N
• SMILES: CCCOC1=NNC(=O)N1C
• Canonical SMILES: CCCOC1=NNC(=O)N1C

Introduction

4-Methyl-3-propoxy-1H-1,2,4-triazol-5(4H)-one is a chemical compound belonging to the triazole family, characterized by its molecular formula C₆H₁₁N₃O₂ and molecular weight of 157.17 g/mol. This compound is used primarily in research and development contexts, often requiring storage in a refrigerator to maintain stability.

Synthesis and Reactivity

While specific synthesis methods for 4-Methyl-3-propoxy-1H-1,2,4-triazol-5(4H)-one are not detailed in the available literature, triazole compounds generally can be synthesized through various organic reactions, such as cyclization reactions involving hydrazines and esters or amidines and aldehydes. The reactivity of this compound would be influenced by its functional groups, including the triazole ring and the propoxy substituent.

Biological Activities

Although specific biological activities of 4-Methyl-3-propoxy-1H-1,2,4-triazol-5(4H)-one are not extensively documented, compounds within the triazole family are known for their diverse biological properties, including antifungal, antibacterial, and antiviral activities. The structural similarity to other triazoles suggests potential applications in these areas, but further research is needed to confirm its efficacy.

Safety and Handling

4-Methyl-3-propoxy-1H-1,2,4-triazol-5(4H)-one is classified as a skin irritant (Category 2) and eye irritant (Category 2A), with specific target organ toxicity. It is supplied solely for use in research and development by technically qualified individuals.

Applications and Future Research Directions

Given its chemical structure and potential biological activities, future research could focus on exploring its antifungal or antibacterial properties, as well as its potential applications in pharmaceuticals or agricultural chemicals. Additionally, studies on its interaction with biological targets could provide insights into its mechanism of action.